1,3,2lambda2-Dioxastannepane-4,7-dione

• CAS No.: 112131-12-1
• Molecular Formula: C4H4O4Sn
• Molecular Weight: 234.78 g/mol
• IUPAC Name: 1,3,2λ2-dioxastannepane-4,7-dione
• InChI: InChI=1S/C4H6O4.Sn/c5-3(6)1-2-4(7)8;/h1-2H2,(H,5,6)(H,7,8);/q;+2/p-2
• InChI Key: PQQMFTAUKPHVMV-UHFFFAOYSA-L
• SMILES: C1CC(=O)O[Sn]OC1=O

Description

1,3,2λ²-Dioxastannepane-4,7-dione (CAS: 4933-26-0) is a seven-membered heterocyclic compound containing tin (Sn) and oxygen (O) atoms in its ring structure, with ketone groups at positions 4 and 7. Its molecular formula is C₄H₄O₄Sn, with a molar mass of 234.78 g/mol . The compound’s structure features a stannepane backbone (a tin-containing seven-membered ring) and is a rare example of organotin derivatives with a fused dione system.

Comparison with Similar Compounds

Table 1: Comparative Overview of 4,7-Dione Heterocycles

Compound Name	Heteroatoms	Ring Size	Synthesis Method	Biological Activity	Key Applications
1,3,2λ²-Dioxastannepane-4,7-dione	Sn, O	7-membered	Not specified	Not reported	Industrial (potential stabilizers)
1,3-Oxazepine-4,7-dione	O, N	7-membered	Cycloaddition, Schiff base	Antibacterial (S. aureus, E. coli), Anticancer	Pharmaceuticals
Benzimidazole-4,7-dione	N	Fused rings	RP-UPLC synthesis	Anticancer (hypoxia-selective)	Cancer therapy
Isoxazolo[5,4-b]azepine-4,7-dione	O, N	7-membered	Cyclocondensation	Cytotoxic (HCT-116, PC3 cancer cells)	Cancer research
Oxazepane-4,7-dione	O	7-membered	Not detailed	Not reported	Experimental

Stability and Environmental Considerations

• Benzimidazole-4,7-diones require validated UPLC methods to assess stability, indicating sensitivity to hydrolysis or oxidation .
• Organotin compounds like 1,3,2λ²-dioxastannepane-4,7-dione may raise environmental concerns due to tin’s toxicity, necessitating careful handling .